Cas no 2228476-83-1 (1-(2-fluoropyridin-3-yl)cyclobutylmethanol)

• Product Name: 1-(2-fluoropyridin-3-yl)cyclobutylmethanol
• CAS No: 2228476-83-1
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 6187135
• PubChem ID: 165659683
• Update Time: 2025-06-11

1-(2-fluoropyridin-3-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoropyridin-3-yl)cyclobutylmethanol
• 2228476-83-1
• [1-(2-fluoropyridin-3-yl)cyclobutyl]methanol
• EN300-1997896

• Inchi： 1S/C10H12FNO/c11-9-8(3-1-6-12-9)10(7-13)4-2-5-10/h1,3,6,13H,2,4-5,7H2
• InChI Key： XZXHEHVYRHIOPL-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1(CO)CCC1

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(2-fluoropyridin-3-yl)cyclobutylmethanol

Introduction to 1-(2-fluoropyridin-3-yl)cyclobutylmethanol (CAS No: 2228476-83-1)

The compound 1-(2-fluoropyridin-3-yl)cyclobutylmethanol, identified by the CAS number 2228476-83-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a cyclobutylmethanol moiety linked to a 2-fluoropyridine ring, has garnered attention due to its unique structural attributes and potential applications in medicinal chemistry. The presence of the fluorine atom in the pyridine ring introduces electronic and steric effects that can modulate the biological activity of the molecule, making it a valuable scaffold for drug discovery.

Recent research in the domain of small-molecule drug design has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 2-fluoropyridine moiety, in particular, is well-documented for its role in enhancing metabolic stability and binding affinity to biological targets. In contrast, the cyclobutylmethanol group provides a rigid three-dimensional structure that can improve pharmacokinetic properties such as solubility and bioavailability. The combination of these structural features makes 1-(2-fluoropyridin-3-yl)cyclobutylmethanol a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The fluorine atom in the pyridine ring can serve as a handle for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities. For instance, researchers have demonstrated that fluorinated pyridines can enhance receptor binding by improving lipophilicity and reducing metabolic degradation. This characteristic is particularly relevant in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration is often a critical challenge.

The cyclobutylmethanol component of the molecule contributes to its overall physicochemical properties. Cycloalkyl groups are known to increase molecular rigidity, which can be advantageous in maintaining optimal conformational alignment with biological targets. Additionally, the hydroxymethyl (-OH) group provides a site for hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes. These features collectively enhance the compound's potential as an active pharmaceutical ingredient (API) or intermediate in multi-step synthetic pathways.

Current studies have begun to explore the pharmacological profile of 1-(2-fluoropyridin-3-yl)cyclobutylmethanol in various disease models. Preliminary experiments suggest that this compound exhibits moderate affinity for certain enzyme targets, making it a candidate for treating inflammatory and metabolic disorders. The fluorine atom's ability to modulate electronic properties has also been leveraged to improve selectivity over off-target interactions. Such selectivity is essential for minimizing side effects and ensuring therapeutic efficacy.

The synthesis of 1-(2-fluoropyridin-3-yl)cyclobutylmethanol presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the desired framework efficiently. These techniques not only facilitate the preparation of the target molecule but also provide insights into optimizing yield and purity for industrial-scale production.

In conclusion, 1-(2-fluoropyridin-3-yl)cyclobutylmethanol (CAS No: 2228476-83-1) represents a fascinating example of how structural design can influence biological activity. Its unique combination of a fluorinated pyridine ring and a cyclobutylmethanol moiety offers numerous opportunities for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.